Co-catalysis between DABCO and a Brønsted acid in the catalytic [4 + 2] annulation of isatin with but-3-yn-2-one and mechanistic investigations†
Organic Chemistry Frontiers Pub Date: 2015-01-06 DOI: 10.1039/C4QO00323C
Abstract
Catalytic amounts of the base catalyst DABCO in cooperation with a proton source (732 cation exchange resin) afford the [4 + 2] cycloadducts of isatins with but-3-yn-2-one in moderate to good yields. Moreover, related plausible mechanisms have been proposed in detail based on control and deuterium labeling experiments.
![Graphical abstract: Co-catalysis between DABCO and a Brønsted acid in the catalytic [4 + 2] annulation of isatin with but-3-yn-2-one and mechanistic investigations](http://scimg.chem960.com/usr/1/C4QO00323C.jpg)
Recommended Literature
- [1] N-Hydroxysuccinimide crosslinked graphene oxide–gold nanoflower modified SPE electrode for sensitive detection of chloramphenicol antibiotic
- [2] Out-of-equilibrium biomolecular interactions monitored by picosecond fluorescence in microfluidic droplets†
- [3] Synthesis and gas transport properties of polyamide membranes containing PDMS groups
- [4] Monitoring and confirming primary alkylamines via a simple derivatisation procedure
- [5] Fluorinated carboxylate ester-based electrolyte for lithium ion batteries operated at low temperature†
- [6] Synthetic-biology-based discovery of a fungal macrolide from Macrophomina phaseolina†
- [7] Are nanomaterials leading to more efficient agriculture? Outputs from 2009 to 2022 research metadata analysis†
- [8] Back cover
- [9] Determination of oxonium ion in strongly ionisable inorganic acids and determination of substituted acetic acids using flow injection and chemiluminescence detection
- [10] Transformations of silver(i) chalcogenide clusters induced by halide ions as dopant components rather than surface active species†
Journal Name：Organic Chemistry Frontiers
Research Products
-
CAS no.: 10424-09-6
-
CAS no.: 116861-31-5
-
CAS no.: 10405-85-3
